N-{(E)-[3-methoxy-4-(2-phenoxyethoxy)phenyl]methylidene}-4H-1,2,4-triazol-4-amine

• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (E)-1-[3-methoxy-4-(2-phenoxyethoxy)phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H18N4O3/c1-23-18-11-15(12-21-22-13-19-20-14-22)7-8-17(18)25-10-9-24-16-5-3-2-4-6-16/h2-8,11-14H,9-10H2,1H3/b21-12+
• InChI Key: WDILFMOJYFMFBR-CIAFOILYSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OCCOC3=CC=CC=C3
• SMILES: COC1=C(C=CC(=C1)C=NN2C=NN=C2)OCCOC3=CC=CC=C3

Description

1-[3-methoxy-4-(2-phenoxyethoxy)phenyl]-N-(1,2,4-triazol-4-yl)methanimine is a member of methoxybenzenes.

Scientific Research Applications

Antimicrobial Activities

Research indicates that 1,2,4-triazole derivatives, such as N-{(E)-[3-methoxy-4-(2-phenoxyethoxy)phenyl]methylidene}-4H-1,2,4-triazol-4-amine, demonstrate promising antimicrobial properties. For instance, Bektaş et al. (2007) synthesized various 1,2,4-triazole derivatives and found them to possess good or moderate activities against microorganisms (Bektaş et al., 2007). Additionally, Rayes (2010) conducted a study describing the synthesis of triazole derivatives and their antimicrobial activity, supporting the potential of these compounds in antibacterial and antifungal applications (Rayes, 2010).

Synthesis and Characterization

The synthesis and characterization of these triazole derivatives have been a focus of several studies. Panchal and Patel (2011) detailed the synthesis process and characterization of N-(5-substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine, shedding light on the chemical properties of similar compounds (Panchal & Patel, 2011).

Potential in Cancer Research

Compounds with a 1,2,4-triazole base have been explored for their anticancer properties. A study by Holla et al. (2003) synthesized a series of 3-substituted 4-[5-(4-methoxy-2-nitrophenyl)-2-furfurylidene] amino-5-mercapto-1,2,4-triazoles and screened them for anticancer activity against various cancer cell lines, indicating the relevance of these compounds in oncological research (Holla et al., 2003).

Coordination Chemistry and Materials Science

The use of 1,2,4-triazole derivatives in coordination chemistry and materials science has been highlighted. Drabent et al. (2003) synthesized CuI complexes with Schiff-base-containing triazole ligands, demonstrating the potential of these compounds in the development of new materials and coordination complexes (Drabent et al., 2003).

Biochemical Applications

These triazole derivatives also have potential in biochemical applications, as indicated by their interaction with amino acids and peptides, as described in studies exploring their synthesis and antimicrobial activity (Rayes, 2010).